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Compound of Interest

Compound Name: 2-Methyl-1-pentanol

Cat. No.: B047364

Essential Safety and Handling Guide for 2-Methyl-1-
pentanol

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Methyl-1-pentanol (CAS No:
105-30-6). Adherence to these protocols is essential for ensuring laboratory safety and
minimizing risks.

Key Hazards

2-Methyl-1-pentanol is a flammable liquid and vapor that is harmful if swallowed.[1][2][3] It can
cause serious eye irritation and may also lead to respiratory irritation.[4] It is crucial to handle
this chemical in a well-ventilated area and away from ignition sources.[4][5]

Physicochemical and Toxicological Data

The following table summarizes key quantitative data for 2-Methyl-1-pentanol.
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Property

Value

Molecular Formula

CeH140[1]

Molecular Weight 102.17 g/mol [1]

Appearance Colorless, clear liquid[6]

Boiling Point 148 °C (lit.)[6][7]

Flash Point 53 °C (127.4 °F) - closed cup[6][7]
Density 0.824 g/mL at 25 °C (lit.)[6][7]

Vapor Pressure

1.5 - 2 hPa at 20 °C[6][7]

Vapor Density

3.5 (Air = 1.0)[6][7]

Explosive Limits

1.1% - 9.6% by volume[6]

Acute Toxicity (Oral)

LD50 Rat: 1,410 mg/kg[6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Methyl-1-pentanol to prevent

exposure.

o Eye and Face Protection: Wear approved safety glasses with side shields or chemical safety
goggles that conform to NIOSH (US) or EN 166 (EU) standards.[1][5][8] A face shield may be

required for splash hazards.[7]

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile rubber, are required.[1] Regularly

inspect gloves for signs of degradation and establish a replacement schedule.[9]

o Protective Clothing: Wear flame-retardant and antistatic protective clothing.[1] A lab coat is

mandatory. For larger quantities or increased risk of splashing, chemical-resistant

coveralls may be necessary.[10]
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» Respiratory Protection: If engineering controls (like a fume hood) are insufficient or
unavailable, use a NIOSH-approved full-face respirator with appropriate cartridges (e.g., type
ABEK for organic vapors).[1][7] If a respirator is the sole means of protection, a full-face
supplied-air respirator should be used.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety.

Step-by-Step Handling Protocol

e Preparation:

o

Ensure that an eyewash station and safety shower are readily accessible and operational.

[5]
o Work in a well-ventilated area, preferably within a chemical fume hood.[4]

o Remove all potential ignition sources, including sparks, open flames, and hot surfaces.[1]

[4]
o Use explosion-proof electrical and ventilating equipment.[1][4]

o Ensure all containers and receiving equipment are properly grounded and bonded to
prevent static discharge.[1][4]

e Handling:

[e]

Use only non-sparking tools when opening or handling containers.[1][4]

o

Avoid breathing vapors or mists.[4][11]

[¢]

Prevent contact with skin and eyes.[5]

[¢]

Do not eat, drink, or smoke in the work area.[1][4]

[e]

Keep the container tightly closed when not in use.[1][12]
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o Store in a cool, dry, and well-ventilated place away from incompatible materials like strong
oxidizing agents.[1][4][5]

e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[1][4]
o Decontaminate work surfaces.

o Remove and properly store or dispose of contaminated PPE.[11]

Emergency and Spill Procedures

e Spill Response:
o Evacuate non-essential personnel from the spill area.[1]
o Eliminate all ignition sources immediately.[4]
o Ventilate the area.[4]

o Wearing appropriate PPE, contain the spill using an inert, non-combustible absorbent
material like sand, vermiculite, or a commercial sorbent.[1][4]

o Collect the absorbed material using non-sparking tools and place it into a suitable, labeled
container for hazardous waste disposal.[4]

o Do not allow the spill to enter drains or waterways.[1]
o First Aid Measures:

o If Swallowed: Call a poison control center or doctor immediately. Rinse mouth with water.
Do not induce vomiting.[1][12]

o If on Skin or Hair: Immediately remove all contaminated clothing. Rinse the affected area
with plenty of water for at least 15 minutes.[1][6]

o If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[4][6][11]
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o Ifin Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek

immediate medical attention.[4][6][11]

Disposal Plan

All waste containing 2-Methyl-1-pentanol must be treated as hazardous waste.
» Dispose of the chemical and its container at an approved waste disposal facility.[1][12]
» Do not dispose of it via sanitary sewers or drains.

o Contaminated materials (e.g., absorbents, PPE) must also be collected in sealed, labeled
containers and disposed of as hazardous waste.

» Always follow local, regional, and national regulations for hazardous waste disposal.[4]
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1. Preparation
- Verify fume hood & safety showers
- Eliminate ignition sources
- Ground equipment

:

2. Don PPE
- Safety Goggles
- Nitrile Gloves
- Flame-retardant Lab Coat

3. Chemical Handling
- Use non-sparking tools

- Keep container closed
- Avoid vapor inhalation

If spill occurs

4. Post-Handling Spill / Emergency

- Decontaminate surfaces
- Wash hands thoroughly

l

5. Waste Disposal
- Collect in labeled, sealed container

- Evacuate & Ventilate
- Absorb with inert material
- Administer First Aid

- Dispose as hazardous waste

Click to download full resolution via product page

Caption: Workflow for Safely Handling 2-Methyl-1-pentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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